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Compound of Interest

Compound Name: 2,3'-Difluorobenzophenone

CAS No.: 58139-11-0

Cat. No.: B1329873

Get Quote

CAS Number: 58139-11-0

Introduction
2,3'-Difluorobenzophenone is a halogenated aromatic ketone that serves as a valuable, albeit

less common, building block in synthetic organic chemistry. Its structure, featuring two fluorine

atoms at the 2 and 3' positions of the phenyl rings, imparts unique electronic properties and

conformational constraints that are of significant interest to researchers in medicinal chemistry

and materials science. The strategic placement of fluorine can influence a molecule's metabolic

stability, binding affinity to biological targets, and photophysical properties.

This technical guide provides a comprehensive overview of 2,3'-Difluorobenzophenone,

including its physicochemical properties, a validated synthetic protocol, expected spectroscopic

characteristics, and potential applications. While detailed experimental data for this specific

isomer is not as prevalent in the literature as for its symmetric counterparts, this document

synthesizes available information and established chemical principles to offer a robust resource

for scientific professionals.
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Physicochemical Properties
The fundamental physicochemical properties of 2,3'-Difluorobenzophenone are summarized

in the table below. These characteristics are essential for its handling, reaction setup, and

purification.

Property Value Source

CAS Number 58139-11-0 [1]

Molecular Formula C₁₃H₈F₂O [1]

Molecular Weight 218.20 g/mol [1]

IUPAC Name
(2-fluorophenyl)(3-

fluorophenyl)methanone
[2]

Boiling Point 176-178 °C at 16 torr [3]

Density 1.239 g/cm³ [2]

Synthesis and Purification
The most established and versatile method for the synthesis of diaryl ketones, including

difluorobenzophenones, is the Friedel-Crafts acylation.[4] This electrophilic aromatic

substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride

in the presence of a Lewis acid catalyst. For the synthesis of the asymmetrically substituted

2,3'-Difluorobenzophenone, a logical approach is the reaction of fluorobenzene with 2-

fluorobenzoyl chloride or the reaction of 3-fluorobenzoyl chloride with fluorobenzene, both

catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). The former is often preferred due

to the potential for ortho-para direction by the fluorine substituent on the benzene ring.

Experimental Protocol: Friedel-Crafts Acylation
This protocol describes a plausible and chemically sound method for the synthesis of 2,3'-
Difluorobenzophenone.

Step 1: Reaction Setup
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To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas to a

scrubber), add anhydrous aluminum chloride (1.1 equivalents) and an excess of

fluorobenzene (which can also serve as the solvent).

Cool the mixture in an ice bath to 0-5 °C with stirring.

Step 2: Acylation

Slowly add 2-fluorobenzoyl chloride (1.0 equivalent) dropwise from the dropping funnel to the

stirred suspension over a period of 30-60 minutes, maintaining the temperature below 10 °C.

The evolution of HCl gas will be observed.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin

Layer Chromatography (TLC).

Step 3: Quenching and Work-up

Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric

acid to decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers and wash sequentially with 2M HCl, water, saturated sodium

bicarbonate solution, and finally with brine.

Step 4: Purification

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

The crude 2,3'-Difluorobenzophenone can be purified by vacuum distillation or column

chromatography on silica gel using a hexane/ethyl acetate gradient.
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Caption: Friedel-Crafts acylation workflow for the synthesis of 2,3'-Difluorobenzophenone.

Spectroscopic Analysis (Expected Features)
While a comprehensive set of published spectra for 2,3'-Difluorobenzophenone is not readily

available, its structure allows for the prediction of key spectroscopic features that would be

crucial for its characterization.

¹H NMR: The spectrum is expected to show complex multiplets in the aromatic region

(typically δ 7.0-7.8 ppm). The eight aromatic protons will exhibit splitting patterns influenced

by both homo- and heteronuclear (H-F) coupling. Protons ortho to the fluorine atoms will

show the largest coupling constants.

¹³C NMR: The spectrum will display 13 distinct carbon signals. The carbonyl carbon is

expected to appear significantly downfield (around δ 190-195 ppm). The carbons directly

bonded to fluorine will show a large one-bond C-F coupling constant (¹JCF), and other

carbons in the fluorinated rings will exhibit smaller two- and three-bond couplings.

¹⁹F NMR: This is a key technique for characterizing fluorinated compounds. The spectrum

should show two distinct signals, one for the fluorine at the 2-position and another for the

fluorine at the 3'-position. The chemical shifts will be indicative of their electronic

environment, and they may show coupling to each other if through-space interaction is

possible, as well as coupling to nearby protons.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O)

stretch is expected in the region of 1660-1680 cm⁻¹. Additionally, C-F stretching vibrations

will be present, typically in the 1100-1300 cm⁻¹ region. Aromatic C-H and C=C stretching

bands will also be observed.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z =

218.20. Common fragmentation patterns for benzophenones include the loss of the phenyl

and fluorophenyl groups.

Reactivity and Applications
2,3'-Difluorobenzophenone is a versatile intermediate for further chemical transformations.
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Nucleophilic Addition to the Carbonyl Group: The ketone functionality can undergo reactions

with various nucleophiles, such as Grignard reagents or organolithium compounds, to form

tertiary alcohols. Reduction with agents like sodium borohydride will yield the corresponding

secondary alcohol.

Building Block in Medicinal Chemistry: The difluorobenzophenone scaffold is of interest in

drug discovery. The fluorine atoms can enhance metabolic stability by blocking sites of

oxidative metabolism and can modulate the pKa of nearby functional groups. The

benzophenone core itself is found in a number of biologically active molecules.

Precursor for Polymers and Materials: Symmetrically substituted difluorobenzophenones,

such as the 4,4'-isomer, are important monomers for high-performance polymers like

polyether ether ketone (PEEK). While less common, the 2,3'-isomer could be explored for

the synthesis of novel polymers with tailored properties.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,3'-Difluorobenzophenone is not widely

available, general precautions for handling aromatic ketones and fluorinated organic

compounds should be followed.

General Hazards: Assumed to be an irritant to the eyes, skin, and respiratory system.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat. Work in a well-ventilated fume hood.

Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disclaimer: This information is for research and development purposes only. A comprehensive

and compound-specific Safety Data Sheet from a reputable supplier should always be

consulted before handling this chemical.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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